Cyclosporin A-Derivative 3

• CAS: 121584-34-7
• Molecular Formula: C63H111N11O12
• Molecular Weight: 1214.6 g/mol
• InChI: InChI=1S/C63H111N11O12/c1-25-27-28-29-41(15)53(76)52-57(80)66-44(26-2)59(82)68(18)34-49(75)69(19)45(30-35(3)4)56(79)67-50(39(11)12)62(85)70(20)46(31-36(5)6)55(78)64-42(16)54(77)65-43(17)58(81)71(21)47(32-37(7)8)60(83)72(22)48(33-38(9)10)61(84)73(23)51(40(13)14)63(86)74(52)24/h25,27-28,35-48,50-53,76H,1,26,29-34H2,2-24H3,(H,64,78)(H,65,77)(H,66,80)(H,67,79)/b28-27-/t41-,42+,43-,44+,45+,46+,47+,48+,50+,51+,52+,53-/m1/s1
• InChIKey: BICRTLVBTLFLRD-OVKPCXMZSA-N

Cyclosporin A-Derivative 3 (Voclosporin Z-Isomer) Overview

Cyclosporin A-Derivative 3, also known as Voclosporin Z-isomer (Z-ISA247), is a stereoisomer of the clinically advanced calcineurin inhibitor voclosporin (E-ISA247). It is a cyclic undecapeptide derived from the fungal metabolite Cyclosporin A and functions as a calcineurin inhibitor [1]. Its molecular formula is C63H111N11O12, with a molecular weight of 1214.62 g/mol . The compound is primarily utilized as an impurity reference standard for pharmaceutical development and as a tool for structure-activity relationship (SAR) studies on cyclosporin analogs [2].

Workflow Impurity reference standard for voclosporin QC

Identity Z-isomer stereochemical control standard

Method context HPLC system suitability and resolution verification

• [1] Kuglstatter A, et al. Structural basis for the cyclophilin A binding affinity and immunosuppressive potency of E-ISA247 (voclosporin). Acta Crystallogr D Biol Crystallogr. 2011;67(Pt 2):119-123. doi:10.1107/S0907444910051905 View Source
• [2] Axios Research. Voclosporin Z-isomer (CAS 121584-34-7) Product Page. Accessed 2025. View Source

Why Cyclosporin A-Derivative 3 Is Not Interchangeable with Generic Calcineurin Inhibitors

Cyclosporin A-Derivative 3 is the Z-isomer of voclosporin, and its stereochemistry profoundly impacts its biological activity. X-ray crystallography reveals that the Z-configuration results in a 4-fold lower binding affinity for cyclophilin A (Kd = 61 nM) compared to its E-isomer counterpart (Kd = 15 nM) [1]. This reduced affinity is attributed to suboptimal van der Waals contacts between its unique side chain and the cyclophilin A binding pocket [1]. Consequently, the Z-isomer exhibits diminished immunosuppressive potency in vitro [1]. Furthermore, in the industrial synthesis of voclosporin, the E/Z diastereomeric ratio is a critical quality attribute, with regulatory specifications requiring 90-95% E-isomer dominance [2]. Therefore, substituting Cyclosporin A-Derivative 3 for the active E-isomer in biological assays or for other cyclosporin analogs in impurity profiling would lead to erroneous potency assessments and non-compliance with analytical validation requirements.

Stereochemistry Z-isomer reference standard E-isomer (voclosporin) API Geometric isomerism may shift retention and binding; Z-form is not interchangeable with the active E-isomer in biological assays.

Analytical role Impurity marker and resolution probe Generic calcineurin inhibitor standards Cyclosporin A or tacrolimus differ in side-chain composition and retention window; they cannot verify E/Z resolution in voclosporin-specific methods.

Binding profile Lower CypA affinity (Z-configuration) Higher CypA affinity (E-configuration) Altered CypA–drug complex conformation may affect downstream calcineurin engagement interpretation.

• [1] Kuglstatter A, et al. Structural basis for the cyclophilin A binding affinity and immunosuppressive potency of E-ISA247 (voclosporin). Acta Crystallogr D Biol Crystallogr. 2011;67(Pt 2):119-123. doi:10.1107/S0907444910051905 View Source
• [2] Rositano V, et al. Voclosporin from Cyclosporine A: Process Optimization and Impurities Characterization. Org Process Res Dev. 2026;30(3):619-627. doi:10.1021/acs.oprd.5c00323 View Source

Quantitative Differentiation Evidence for Cyclosporin A-Derivative 3

Cyclophilin A Binding Affinity: Z-ISA247 vs. Voclosporin

Cyclosporin A-Derivative 3 (Z-ISA247) binds to cyclophilin A with a dissociation constant (Kd) of 61 nM, measured by fluorescence spectroscopy [1]. In contrast, its stereoisomer E-ISA247 (voclosporin) exhibits a significantly higher binding affinity, with a Kd of 15 nM [1]. This represents a 4-fold difference in binding affinity, which is attributed to superior van der Waals contacts between the E-ISA247 side chain and the cyclophilin A protein [1].

CypA Binding Affinity

Head-to-head

Kd = 61 nM (Z) vs 15 nM (E)

Supports isomer identity confirmation

4.1-fold weaker binding vs E-isomer

Evidence Dimension	Cyclophilin A Binding Affinity (Kd)
Target Compound Data	Kd = 61 nM
Comparator Or Baseline	E-ISA247 (voclosporin): Kd = 15 nM
Quantified Difference	4.07-fold lower affinity
Conditions	Fluorescence spectroscopy using purified human cyclophilin A protein

Why This Matters

This quantitative affinity data is critical for researchers studying the structure-activity relationship (SAR) of cyclosporin derivatives, as it establishes the Z-isomer as a less potent binder, making it an essential control compound for dissecting the stereochemical requirements for immunosuppressive activity.

• [1] Kuglstatter A, et al. Structural basis for the cyclophilin A binding affinity and immunosuppressive potency of E-ISA247 (voclosporin). Acta Crystallogr D Biol Crystallogr. 2011;67(Pt 2):119-123. doi:10.1107/S0907444910051905 View Source

Structural Basis for Reduced Immunosuppressive Potency

During the kilogram-scale industrial synthesis of voclosporin from cyclosporine A, the final product exhibits a defined E/Z diastereomeric ratio of 90-95% E-isomer (voclosporin) to 5-10% Z-isomer (Cyclosporin A-Derivative 3) [1]. This ratio is achieved after optimization of reaction conditions and final purification, resulting in an overall product purity of >99.5% by HPLC [1].

Structural Engagement Model

Class-level

Z-MePmt lacks Cn Asn122 contact

Supports structural differentiation review

Crystallographic superposition model

Evidence Dimension	Diastereomeric Ratio (E/Z) in Voclosporin API
Target Compound Data	5-10% Z-isomer content
Comparator Or Baseline	90-95% E-isomer (voclosporin) content
Quantified Difference	E-isomer is dominant at 90-95%
Conditions	Industrial-scale synthesis, HPLC analysis

Why This Matters

This data establishes Cyclosporin A-Derivative 3 as the primary stereoisomeric impurity in voclosporin drug substance, making it an essential reference standard for analytical method development, validation, and routine quality control in compliance with ICH guidelines for pharmaceutical manufacturing.

• [1] Rositano V, et al. Voclosporin from Cyclosporine A: Process Optimization and Impurities Characterization. Org Process Res Dev. 2026;30(3):619-627. doi:10.1021/acs.oprd.5c00323 View Source

Chromatographic Differentiation as a System Suitability Marker

Cyclosporin A-Derivative 3 (Voclosporin Z-isomer) is commercially available as a fully characterized reference standard for use in analytical method development, method validation (AMV), and quality control (QC) applications for Abbreviated New Drug Applications (ANDA) [1]. It is supplied with detailed characterization data and a Certificate of Analysis (COA) that supports traceability against pharmacopeial standards such as USP and EP [2].

HPLC System Suitability

Data to verify

RRT ≈ 1.12–1.18 vs voclosporin

Supports isomer resolution verification

Method-specific; source review recommended

Evidence Dimension	Analytical Reference Standard Availability
Target Compound Data	Fully characterized, COA provided, traceable to USP/EP
Comparator Or Baseline	Generic cyclosporin A or uncharacterized impurities
Quantified Difference	Not applicable; qualitative regulatory compliance attribute
Conditions	Commercial availability from multiple specialized vendors (e.g., Axios Research, ChemWhat, Pharmaffiliates)

Why This Matters

This qualifies the compound as a fit-for-purpose procurement choice for pharmaceutical analytical laboratories requiring a well-characterized impurity standard for voclosporin-related method development and validation, ensuring regulatory compliance in ANDA submissions.

• [1] Axios Research. Voclosporin Z-isomer (CAS 121584-34-7) Product Page. Accessed 2025. View Source
• [2] ChemWhat. Voclosporin Z-Isomer CAS#: 121584-34-7. Accessed 2025. View Source

Regulatory Requirement as a Specified Impurity

Cyclosporin A-Derivative 3 exhibits very low aqueous solubility, estimated at approximately 0.04 mg/mL in water . It is more soluble in non-polar organic solvents such as methylene chloride . This is consistent with its high calculated LogP of 7.9 .

ICH Q3A Impurity Specification

Specification review

Specified impurity ≥0.10% threshold

Supports regulatory impurity control

USP/EP monograph context

Evidence Dimension	Aqueous Solubility
Target Compound Data	~0.04 mg/mL in water
Comparator Or Baseline	Cyclosporin A (low aqueous solubility, typically ~0.04 mg/mL)
Quantified Difference	Comparable low aqueous solubility
Conditions	Qualitative vendor data

Why This Matters

This solubility profile is critical for experimental design, as it dictates the use of organic solvents (e.g., DMSO, methylene chloride) for preparing stock solutions and for chromatographic method development, ensuring accurate quantification and reproducibility.

Application Scenarios for Cyclosporin A-Derivative 3

ANDA Filing: Impurity Identification and Quantitation

Cyclosporin A-Derivative 3 is ideally suited as a reference standard for developing and validating HPLC, UPLC, or LC-MS methods to quantify the Z-isomer impurity in voclosporin drug substance and drug product [1]. Its availability as a fully characterized standard with a COA and traceability to USP/EP ensures method accuracy and regulatory compliance for ANDA submissions [2]. The defined E/Z ratio (90-95% E, 5-10% Z) in the manufacturing process [3] makes it a critical marker for process control.

Analytical Method Development and Pharmacopeial Compliance

The 4-fold lower cyclophilin A binding affinity of Cyclosporin A-Derivative 3 (Kd = 61 nM) compared to E-ISA247 (Kd = 15 nM) [1] makes it an essential tool for SAR studies. Researchers can use this compound to dissect the stereochemical determinants of immunosuppressive potency and to probe the conformational requirements for calcineurin inhibition, providing insights for the design of next-generation cyclosporin analogs with improved therapeutic windows.

Crystallographic Studies of Calcineurin Inhibitor Binding

As the primary stereoisomeric impurity in voclosporin, Cyclosporin A-Derivative 3 is required for routine quality control release testing. Its use as a qualified reference standard enables accurate quantitation of the Z-isomer level in each batch, ensuring it remains within the 5-10% specification range established during process optimization [1]. This directly supports compliance with ICH Q3A guidelines for impurity control in new drug substances.

Metabolic Profiling: Z-Isomer as Internal Marker

In cellular assays where a partial or attenuated calcineurin inhibition is desired, Cyclosporin A-Derivative 3 may serve as a tool compound with lower potency than voclosporin. Its reduced cyclophilin A binding affinity (Kd = 61 nM vs. 15 nM for E-ISA247) [1] suggests a correspondingly lower immunosuppressive activity, making it useful for studying dose-response relationships or for use in control experiments where full immunosuppression is not required.

Application

Selection Property

Validation Focus

Regulatory impurity profiling

Stereochemical impurity identity confirmation

HPLC resolution and retention time matching

Stability-indicating method validation

E/Z isomer resolution probe

System suitability acceptance criteria

CypA–calcineurin binding studies

Z-isomer structural reference

Binding affinity comparison with E-isomer

In vitro metabolite discrimination

Non-interfering retention marker

Metabolite vs impurity peak assignment

• [1] Kuglstatter A, et al. Structural basis for the cyclophilin A binding affinity and immunosuppressive potency of E-ISA247 (voclosporin). Acta Crystallogr D Biol Crystallogr. 2011;67(Pt 2):119-123. doi:10.1107/S0907444910051905 View Source
• [2] ChemWhat. Voclosporin Z-Isomer CAS#: 121584-34-7. Accessed 2025. View Source
• [3] Rositano V, et al. Voclosporin from Cyclosporine A: Process Optimization and Impurities Characterization. Org Process Res Dev. 2026;30(3):619-627. doi:10.1021/acs.oprd.5c00323 View Source